Ethyl 3,4,5-tris(benzyloxy)benzoate
Overview
Description
Ethyl 3,4,5-tris(benzyloxy)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. This compound is also known as Tri-O-benzyl-ethyl-benzoate and is a pale yellow crystalline solid.
Mechanism of Action
The mechanism of action of Ethyl 3,4,5-tris(benzyloxy)benzoate is not yet fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins.
Biochemical and Physiological Effects:
Ethyl 3,4,5-tris(benzyloxy)benzoate has been found to exhibit significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce the levels of pro-inflammatory cytokines and prostaglandins in the body.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Ethyl 3,4,5-tris(benzyloxy)benzoate in lab experiments is its high purity and stability. However, one of the major limitations is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research on Ethyl 3,4,5-tris(benzyloxy)benzoate. One potential direction is to investigate its potential applications in the treatment of various inflammatory and pain-related disorders. Another potential direction is to explore its potential applications in material science and organic synthesis. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
In conclusion, Ethyl 3,4,5-tris(benzyloxy)benzoate is a promising compound with potential applications in various fields. Its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of various inflammatory and pain-related disorders. However, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of Ethyl 3,4,5-tris(benzyloxy)benzoate involves a multi-step process. The first step involves the reaction between benzyl alcohol and benzoic acid in the presence of a catalyst, which produces benzyl benzoate. The second step involves the reaction between benzyl benzoate and ethyl bromide in the presence of a base, which produces Ethyl 3,4,5-tris(benzyloxy)benzoate.
Scientific Research Applications
Ethyl 3,4,5-tris(benzyloxy)benzoate has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related disorders.
properties
IUPAC Name |
ethyl 3,4,5-tris(phenylmethoxy)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H28O5/c1-2-32-30(31)26-18-27(33-20-23-12-6-3-7-13-23)29(35-22-25-16-10-5-11-17-25)28(19-26)34-21-24-14-8-4-9-15-24/h3-19H,2,20-22H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPOVBWPBHYTZPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H28O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,4,5-tris(benzyloxy)benzoate | |
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